6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-hydroxy-1-propan-2-yl-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C7H10N2O2S/c1-4(2)9-6(11)3-5(10)8-7(9)12/h3-4,11H,1-2H3,(H,8,10,12)
• InChI Key: PHXGVGRUNPMLSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC(=O)NC1=S)O
• Molecular Formula: C7H10N2O2S
• Molecular Weight: 186.23 g/mol

Description

6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as Allopurinol, is a medication used to treat gout and kidney stones. It is a xanthine oxidase inhibitor that reduces the production of uric acid in the body.

Mechanism of Action

6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one works by inhibiting the enzyme xanthine oxidase, which is involved in the production of uric acid. By reducing the amount of uric acid produced, 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one can prevent the formation of uric acid crystals, which can cause gout and kidney stones.
Biochemical and Physiological Effects:
6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been shown to reduce serum uric acid levels in patients with gout and prevent the formation of uric acid crystals. It has also been shown to improve endothelial function and reduce oxidative stress in patients with cardiovascular disease. In addition, 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been shown to improve insulin sensitivity in patients with diabetes.

Advantages and Limitations for Lab Experiments

6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is a widely used medication that is readily available for laboratory experiments. It has a well-established mechanism of action and has been extensively studied for its effects on uric acid metabolism. However, 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one may have limitations in certain experiments due to its specific target, xanthine oxidase.

Future Directions

There are several future directions for research on 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one. One area of interest is the potential use of 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one in treating other medical conditions such as cardiovascular disease, diabetes, and cancer. Another area of interest is the development of new xanthine oxidase inhibitors with improved efficacy and safety profiles. Finally, further research is needed to fully understand the biochemical and physiological effects of 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one and its potential for use in personalized medicine.

Synthesis Methods

The synthesis of 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one involves the condensation of 2,6-dichloropurine with ethyl acetoacetate to form 1,3-dimethyluric acid. This is followed by the reaction of 1,3-dimethyluric acid with thiosemicarbazide to form 1,3-dimethyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one. Finally, oxidation of the thiosemicarbazone group with hydrogen peroxide yields 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one.

Scientific Research Applications

6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been extensively studied for its use in treating gout and kidney stones. It has also been investigated for its potential in treating other medical conditions such as cardiovascular disease, diabetes, and cancer. 6-Hydroxy-1-isopropyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in these conditions.